Cas no 91998-13-9 (4-(Perfluorononyl)oxybenzenesulfonate sodium)

4-(Perfluorononyl)oxybenzenesulfonate sodium structure
91998-13-9 structure
Product Name:4-(Perfluorononyl)oxybenzenesulfonate sodium
CAS No:91998-13-9
MF:C15H4F19NaO4S
MW:664.214301109314
CID:6848859
PubChem ID:23674883
Update Time:2025-03-31

4-(Perfluorononyl)oxybenzenesulfonate sodium Chemical and Physical Properties

Names and Identifiers

    • EINECS 261-799-1
    • 4-(Perfluorononyl)oxybenzenesulfonate sodium
    • NS00019155
    • 91998-13-9
    • sodium;4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-nonadecafluorononoxy)benzenesulfonate
    • 59536-17-3
    • DTXSID90897582
    • Benzenesulfonic acid,4-[(heptadecafluorononen-1-yl)oxy]-,sodium salt(1:1)
    • DTXCID40130714
    • WEKFOCTWTWPVEG-UHFFFAOYSA-M
    • AKOS015917506
    • Inchi: 1S/C15H5F19O4S.Na/c16-7(17,8(18,19)10(22,23)12(26,27)14(30,31)32)9(20,21)11(24,25)13(28,29)15(33,34)38-5-1-3-6(4-2-5)39(35,36)37;/h1-4H,(H,35,36,37);/q;+1/p-1
    • InChI Key: WEKFOCTWTWPVEG-UHFFFAOYSA-M
    • SMILES: S(C1C=CC(=CC=1)OC(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 663.9424591Da
  • Monoisotopic Mass: 663.9424591Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 23
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 10
  • Complexity: 996
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.8Ų
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